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Compound of Interest

Compound Name: RJR-2429

Cat. No.: B1246427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

RJR-2429 dihydrochloride, a potent nicotinic acetylcholine receptor (nAChR) agonist. Accurate

preparation of stock solutions is critical for ensuring the reliability and reproducibility of

experimental results.

Compound Information
Parameter Value

Compound Name RJR-2429 dihydrochloride[1]

CAS Number 1021418-53-0[1][2][3][4]

Molecular Formula C₁₂H₁₆N₂ · 2HCl[1][2]

Molecular Weight 261.19 g/mol [1][2]

Quantitative Data Summary
The following table summarizes the solubility and storage recommendations for RJR-2429
dihydrochloride.
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Solvent
Maximum
Solubility

Recommended
Stock
Concentration

Storage of
Solid

Storage of
Stock Solution

DMSO 100 mM[3] 10-50 mM

Desiccate at

room

temperature or

-20°C

Aliquot and store

at -20°C for long-

term; 0-4°C for

up to one

month[2]

Water 100 mM[3] 10-50 mM

Desiccate at

room

temperature or

-20°C

Aliquot and store

at -20°C for long-

term; 0-4°C for

up to one

month[2]

Experimental Protocols
This section provides a detailed methodology for the preparation of RJR-2429 dihydrochloride

stock solutions.

Materials:

RJR-2429 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO) or sterile, purified water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution in DMSO:
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Equilibration: Allow the vial of RJR-2429 dihydrochloride powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Weigh out a precise amount of the compound using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.61 mg of

RJR-2429 dihydrochloride (Molecular Weight = 261.19 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For 2.61 mg, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if

necessary, but avoid excessive heat.

Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock

solution through a 0.22 µm syringe filter into a sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage or at 0-4°C for short-term use (up to one month).[2]

Note: The same protocol can be followed for preparing stock solutions in water.

Visualized Workflow
The following diagram illustrates the key steps in the preparation of an RJR-2429
dihydrochloride stock solution.
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Workflow for RJR-2429 Stock Solution Preparation

Preparation

Dissolution

Final Steps

Start: Obtain RJR-2429 Dihydrochloride Powder

Equilibrate vial to room temperature

Weigh desired amount of powder

Add appropriate volume of solvent (DMSO or Water)

Vortex until fully dissolved
(Gentle warming if necessary)

Optional: Filter sterilize (0.22 µm filter)

Aliquot into single-use volumes

Store at recommended temperature
(-20°C long-term, 0-4°C short-term)

End: Ready for experimental use

Click to download full resolution via product page

Caption: Workflow for preparing RJR-2429 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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